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Compound of Interest

Compound Name: LM985

Cat. No.: B1212392 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and a step-by-step framework for the safe disposal of

LM985, a compound identified as flavone acetic acid ester (CAS 87626-56-0), which has been

investigated for its anti-tumor activities.

Important Note: A specific Safety Data Sheet (SDS) for LM985 (flavone acetic acid ester) was

not publicly available at the time of this writing. The following procedures are based on general

best practices for the disposal of laboratory chemical waste and information from related

compounds. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department and, if possible, obtain the specific SDS from the supplier before handling or

disposing of this compound.

Immediate Safety and Handling
Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. Handle LM985 in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or vapors.

Quantitative Data Summary
Due to the lack of a specific SDS for LM985, a definitive quantitative data table for disposal

cannot be provided. The following table is a hypothetical example illustrating the type of
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information that would typically be found in an SDS and used to guide disposal decisions.

Parameter
Hypothetical
Value/Guideline

Relevance to Disposal

pH of 1% Solution 3-4

Indicates that the waste

solution would likely be

classified as acidic, requiring

neutralization or specific acid

waste stream disposal.

Aquatic Toxicity (LC50) 1-10 mg/L

Suggests the compound is

toxic to aquatic life, prohibiting

drain disposal and requiring

hazardous waste collection.[1]

Biodegradability Not readily biodegradable

Indicates that the compound

may persist in the

environment, reinforcing the

need for controlled hazardous

waste disposal.

Flash Point > 100 °C

A high flash point suggests it is

not a flammable liquid,

influencing storage and

segregation of waste.

Step-by-Step Disposal Protocol
The following is a generalized protocol for the disposal of LM985 based on standard laboratory

procedures for chemical waste.

1. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with LM985, such as weighing papers,

contaminated gloves, and absorbent materials, in a designated hazardous waste container.

This container should be clearly labeled.
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Liquid Waste: Collect all solutions containing LM985 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's EHS guidelines. If dissolved in a solvent, the entire solution

should be treated as hazardous waste.

Sharps: Any sharps, such as needles or broken glass, contaminated with LM985 must be

disposed of in a designated, puncture-resistant sharps container for chemically contaminated

sharps.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "LM985 (Flavone Acetic Acid Ester)," and the CAS number, "87626-

56-0," must be written on the label.

Indicate the primary hazards if known (e.g., "Toxic to Aquatic Life").[1]

Keep a log of the contents and their approximate quantities.

3. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed except when adding waste.

Store incompatible waste types separately to prevent dangerous reactions.

4. Decontamination of Glassware:

All glassware that has come into contact with LM985 should be decontaminated.

Rinse the glassware with a suitable solvent (e.g., acetone or ethanol) and collect the rinsate

as hazardous liquid waste.

After the initial solvent rinse, wash the glassware thoroughly with soap and water.
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5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal. Never dispose of

LM985 down the drain or in the regular trash.

Experimental Workflow for Waste Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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